Nornidulin
Nornidulin
Nornidulin is a depsidone originally isolated from A. nidulans that has antibacterial activity against M. tuberculosis and M. ranoe as well as antifungal activity against T. tonsurans and M. audouini. It also inhibits the growth of methicillin-resistant S. aureus (MRSA; MIC = 2 µg/ml) and has larvicidal activity toward Artemia (LC50 = 1.7 µg/ml). Nornidulin has cytotoxic activity in MOLT-3 cells (IC50 = 35.7 µM) but not HuCCA-1, HepG2, or A549 cells (IC50s = >116.4 µM).
Brand Name:
Vulcanchem
CAS No.:
33403-37-1
VCID:
VC20782546
InChI:
InChI=1S/C19H15Cl3O5/c1-5-6(2)9-12(21)14(23)8(4)16-18(9)26-17-10(19(25)27-16)7(3)11(20)15(24)13(17)22/h5,23-24H,1-4H3/b6-5-
SMILES:
CC=C(C)C1=C(C(=C(C2=C1OC3=C(C(=C(C(=C3C(=O)O2)C)Cl)O)Cl)C)O)Cl
Molecular Formula:
C19H15Cl3O5
Molecular Weight:
429.7 g/mol
Nornidulin
CAS No.: 33403-37-1
Cat. No.: VC20782546
Molecular Formula: C19H15Cl3O5
Molecular Weight: 429.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nornidulin is a depsidone originally isolated from A. nidulans that has antibacterial activity against M. tuberculosis and M. ranoe as well as antifungal activity against T. tonsurans and M. audouini. It also inhibits the growth of methicillin-resistant S. aureus (MRSA; MIC = 2 µg/ml) and has larvicidal activity toward Artemia (LC50 = 1.7 µg/ml). Nornidulin has cytotoxic activity in MOLT-3 cells (IC50 = 35.7 µM) but not HuCCA-1, HepG2, or A549 cells (IC50s = >116.4 µM). |
|---|---|
| CAS No. | 33403-37-1 |
| Molecular Formula | C19H15Cl3O5 |
| Molecular Weight | 429.7 g/mol |
| IUPAC Name | 1-[(Z)-but-2-en-2-yl]-2,8,10-trichloro-3,9-dihydroxy-4,7-dimethylbenzo[b][1,4]benzodioxepin-6-one |
| Standard InChI | InChI=1S/C19H15Cl3O5/c1-5-6(2)9-12(21)14(23)8(4)16-18(9)26-17-10(19(25)27-16)7(3)11(20)15(24)13(17)22/h5,23-24H,1-4H3/b6-5- |
| Standard InChI Key | XEQDVQKKHOQZEP-WAYWQWQTSA-N |
| Isomeric SMILES | C/C=C(/C)\C1=C(C(=C(C2=C1OC3=C(C(=C(C(=C3C(=O)O2)C)Cl)O)Cl)C)O)Cl |
| SMILES | CC=C(C)C1=C(C(=C(C2=C1OC3=C(C(=C(C(=C3C(=O)O2)C)Cl)O)Cl)C)O)Cl |
| Canonical SMILES | CC=C(C)C1=C(C(=C(C2=C1OC3=C(C(=C(C(=C3C(=O)O2)C)Cl)O)Cl)C)O)Cl |
| Appearance | White solid |
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